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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the surgical technique for
utilizing Endobon®, a bovine-derived hydroxyapatite xenogratft, in maxillary sinus
augmentation procedures. The information is intended to guide research and development
professionals in understanding the material's application and performance.

Product Overview

Endobon® is a non-resorbable bone graft substitute composed of hydroxyapatite ceramic
derived from cancellous bovine bone.[1][2][3] It undergoes a high-temperature, two-step
deproteinization process to ensure safety from biological contaminants such as bacteria,
viruses, and prions.[2][3] The resulting material is osteoconductive, serving as a scaffold to
support new bone growth.[3] Its interconnected micro and macro pores are designed to
facilitate vascular ingrowth and graft stability.[2] Endobon® is indicated for various dental and
oral surgical procedures, including maxillary sinus elevation.[2] It is available in small (500—
1000 pm) and large (1000—-2000 um) granule sizes, with the larger size being preferred for
sinus augmentation.[2][4]

Quantitative Data from Clinical Studies

The following tables summarize quantitative data from clinical studies evaluating the efficacy of
Endobon® in maxillary sinus augmentation and related bone grafting procedures.
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Table 1: Clinical Outcomes of Endobon® in Maxillary Sinus Augmentation

Number of . Implant
. . Healing Implant . Key
Study Patients/Sin . Survival L
Period Placement Findings
uses Rate

Endobon®
was shown to
be clinically
effective for

Felice et al. 10 patients / ) Not specified the

4 months 18 implants

(2015)[5] 10 sinuses in summary reconstructio
n of sinus
floors prior to
implant

placement.[5]

Histological
analysis
confirmed
vital bone
formation
with
) ) Implants n remaining
Nevins et al. 14 patients / Not specified
] 6 months placed after ) Endobon®
(2011)[5] 14 sinuses ) in summary
healing granules
integrated
and
surrounded
by woven and
lamellar

bone.[5]

Table 2: Histomorphometric Analysis of Bone Regeneration with Endobon® (from Nevins et
al., 2011)
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Parameter Mean Percentage (%)

New Bone Formation Not specified in summary
Remaining Xenograft Not specified in summary
Connective Tissue/Marrow Space Not specified in summary

Note: While the study by Nevins et al. (2011) is cited as providing histomorphometric data, the
specific percentages were not available in the reviewed summary documents.

Experimental Protocols
Surgical Protocol for Maxillary Sinus Augmentation with
Endobon® (Lateral Window Technique)

This protocol describes a generalized lateral window approach for maxillary sinus
augmentation using Endobon® xenograft granules.

1. Pre-operative Preparation:
» Obtain informed consent from the patient.

e Perform a thorough clinical and radiographic examination, including cone-beam computed
tomography (CBCT), to assess the sinus anatomy and residual bone height.

o Administer prophylactic antibiotics as per standard surgical protocols.
2. Anesthesia and Flap Design:
o Administer local anesthesia to achieve profound numbness of the surgical site.

o Create a full-thickness mucoperiosteal flap on the lateral wall of the maxilla. A crestal incision
with vertical releasing incisions is commonly used to ensure adequate access and visibility.

3. Osteotomy:

o Carefully create a bony window on the lateral sinus wall using a round diamond bur or
piezoelectric surgical unit. The dimensions of the window should be sufficient to allow for
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instrumentation and graft placement.
. Schneiderian Membrane Elevation:

Gently fracture the bony window inward and carefully elevate the Schneiderian membrane
from the sinus floor and walls using specialized sinus lift elevators. Extreme care must be
taken to avoid perforation of the membrane.

In case of a small perforation, a resorbable collagen membrane may be used to repair it.[5]
. Endobon® Granule Preparation and Placement:

Hydrate the Endobon® granules. A study by Ramirez-Fernandez et al. suggests mixing the
granules with the patient's venous blood.[6] Manufacturer information indicates that the
granules adhere to one another when hydrated, facilitating transfer to the defect site.[3][4]

The hydrated Endobon® granules can be mixed with autologous bone chips to enhance the
regenerative outcome.

Carefully pack the Endobon® mixture into the newly created space between the elevated
sinus membrane and the sinus floor.[6] Avoid over-compressing the graft material to allow
space for blood clot formation and new bone ingrowth.[7]

. Membrane Placement and Closure:

Cover the lateral window with a resorbable collagen membrane to contain the graft material
and guide tissue regeneration.[6][7]

Reposition the mucoperiosteal flap and achieve primary wound closure with sutures.
. Post-operative Care:

Provide the patient with detailed post-operative instructions, including analgesics and
antibiotics as needed.

Advise the patient to avoid activities that could create pressure in the sinus, such as blowing
their nose forcefully, for several weeks.
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Schedule follow-up appointments to monitor healing.

(o]

. Healing and Implant Placement:

Allow for a healing period of approximately 6 months for sufficient bone formation to occur.[7]

After the healing period, assess the augmented site clinically and radiographically prior to
dental implant placement.
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Caption: Osteoconduction with Endobon® Scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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